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Abstract
Biotinyl-5'-AMP (B-AMP) is a pivotal intermediate in biotin metabolism, serving as the

activated form of biotin essential for the biotinylation of carboxylases and histones. This

molecule plays a crucial role in a variety of fundamental cellular processes, including fatty acid

synthesis, gluconeogenesis, and amino acid metabolism. Beyond its metabolic functions,

Biotinyl-5'-AMP also acts as a signaling molecule, notably through the activation of a soluble

guanylate cyclase (sGC) pathway. This technical guide provides an in-depth overview of the

structure, chemical properties, biological functions, and experimental methodologies related to

Biotinyl-5'-AMP, tailored for researchers, scientists, and professionals in drug development.
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Biotinyl-5'-AMP is a mixed anhydride formed from the carboxyl group of biotin and the

phosphate group of adenosine monophosphate (AMP). This activation, catalyzed by

holocarboxylase synthetase (HCS) or biotin protein ligase (BPL), is a prerequisite for the

transfer of the biotin moiety to target proteins.

Chemical Structure
The chemical structure of Biotinyl-5'-AMP consists of a biotin molecule linked to the 5'-

phosphate of adenosine monophosphate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1237988/docs?utm_src=pdf-body#biotinyl-5-amp-structure-and-chemical-properties
https://www.benchchem.com/product/b1237988/docs?utm_src=pdf-body#biotinyl-5-amp-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Activation of Biotin

Step 2: Biotin Transfer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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